Cas no 1361851-72-0 (2',5'-Dichloro-4,5-difluoro-biphenyl-2-ol)

• Product Name: 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ol
• CAS No: 1361851-72-0
• MF: C₁₂H₆Cl₂F₂O
• MW: 275.078248500824
• CID: 4991622
• Update Time: 2025-06-08

2',5'-Dichloro-4,5-difluoro-biphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ol

• Inchi： 1S/C12H6Cl2F2O/c13-6-1-2-9(14)7(3-6)8-4-10(15)11(16)5-12(8)17/h1-5,17H
• InChI Key： OLDKGOZDULYULQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C(=CC=1O)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2

Additional information on 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ol

Introduction to 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ol (CAS No. 1361851-72-0)

2',5'-Dichloro-4,5-difluoro-biphenyl-2-ol (CAS No. 1361851-72-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes dichloro and difluoro substituents on a biphenyl backbone. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for various applications in drug discovery and materials science.

The molecular formula of 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ol is C₁₃H₈Cl₂F₂O, with a molecular weight of approximately 301.09 g/mol. The compound's structure consists of two phenyl rings connected by a single bond, with chlorine and fluorine atoms strategically positioned to enhance its reactivity and stability. The hydroxyl group (-OH) on the biphenyl ring further contributes to its potential for forming hydrogen bonds and participating in various chemical reactions.

In recent years, the study of 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ol has been driven by its potential applications in the development of novel pharmaceuticals. Researchers have explored its use as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities, making them promising candidates for further investigation.

The synthesis of 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of substituted aryl halides with aryl boronic acids or stannanes, followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods and green chemistry have also contributed to more efficient and environmentally friendly synthesis strategies.

In addition to its potential in drug discovery, 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ol has been studied for its properties as a material in various applications. Its unique electronic structure makes it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of chlorine and fluorine atoms can enhance the compound's electronic performance by modulating its bandgap and charge transport properties.

The physical properties of 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ol, such as its melting point, solubility, and thermal stability, are crucial for its practical applications. These properties can be fine-tuned through minor modifications to the molecular structure, allowing for tailored performance in different environments. For example, optimizing the solubility can improve the compound's bioavailability when used as a pharmaceutical agent.

Safety considerations are an essential aspect of working with any chemical compound. While 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ol is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to ensure the safety of laboratory personnel. Standard laboratory practices, such as wearing personal protective equipment (PPE) and working under a fume hood, should be followed when handling this compound.

In conclusion, 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ol (CAS No. 1361851-72-0) is a versatile compound with significant potential in both pharmaceutical research and materials science. Its unique molecular structure and favorable physical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications for this compound will emerge, contributing to advancements in various scientific fields.